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Compound of Interest

Compound Name: (4-Aminocyclohexyl)methanol

Cat. No.: B2426508

As a Senior Application Scientist, my primary goal is to empower researchers to achieve
groundbreaking results safely and efficiently. This guide moves beyond a simple checklist,
providing an in-depth operational plan for handling (4-Aminocyclohexyl)methanol. We will
explore the "why" behind each safety protocol, ensuring that every action is grounded in a deep
understanding of the chemical's properties and potential hazards. This approach transforms
safety from a set of rules into an intuitive, self-validating system for protecting yourself and your
research.

Hazard Assessment: Understanding the Risks

(4-Aminocyclohexyl)methanol is a bifunctional molecule, featuring both a primary amine and
a primary alcohol on a cyclohexane ring.[1] This structure makes it a valuable building block in
pharmaceutical and chemical synthesis. However, its properties also demand careful handling.
While comprehensive toxicological data is limited for this specific compound, the functional
groups provide clear indicators of potential hazards.

The primary amine group suggests potential for skin and eye irritation, and possible respiratory
irritation, similar to other low molecular weight amines.[2][3][4] Amines can be corrosive and are
often readily absorbed through the skin.[5] Therefore, we must operate under the assumption
that this compound causes skin irritation, serious eye damage, and respiratory irritation.[2][3]

Table 1: Physicochemical Properties of (4-Aminocyclohexyl)methanol
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Property Value Source
Molecular Formula C7H1sNO [61[7]
Molecular Weight 129.20 g/mol [6][8]
Colorless to pale yellow liquid
Appearance ) [1]
or solid
Boiling Point ~218.8 °C at 760 mmHg [61[7]
Flash Point ~86.1 °C [6]

N Soluble in water and various
Solubility , [1]
organic solvents

The Core Directive: A Hierarchy of Controls

Before we even consider a pair of gloves, we must think systematically about safety. The most
effective safety strategies prioritize engineering solutions and administrative policies over
personal protective equipment. PPE is the critical final barrier between you and the hazard, not
the first line of defense.
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Hierarchy of Controls for (4-Aminocyclohexyl)methanol

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls

(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Least Effective

Personal Protective Equipment
(e.g., Gloves, Goggles)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2426508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Spill Response Decision Tree

Assess Situation
Is it a major spill?
(>1L or outside hood)

Don Appropriate PPE
(Respirator, Suit, etc.)

Alert others & Evacuate
Call Emergency Response

Contain Spill
(Use absorbent pads)

Neutralize & Absorb
(Use spill kit materials)

Collect Waste
(Use non-sparking tools)

'

Package for Disposal
Label as Hazardous Waste

Decontaminate Area

Report Incident

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b2426508?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2426508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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